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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the preparation and subcutaneous administration of BD1063.

Frequently Asked Questions (FAQs)
Q1: What is the recommended vehicle for subcutaneous injection of BD1063?

A1: For the dihydrochloride salt of BD1063, the recommended vehicle is sterile isotonic saline

(0.9% sodium chloride)[1][2]. BD1063 dihydrochloride is readily soluble in water and aqueous

solutions.

Q2: What is the solubility of BD1063 dihydrochloride?

A2: BD1063 dihydrochloride is soluble in water up to 100 mM. It is also soluble in PBS (pH 7.2)

at 10 mg/ml, DMSO at 16 mg/ml, and DMF at 11 mg/ml[3].

Q3: At what temperature should BD1063 solutions be stored?

A3: Stock solutions of BD1063 can be stored at -20°C for one month or -80°C for up to six

months[2]. For in vivo experiments, it is recommended to prepare fresh solutions for each

use[2].

Q4: What is the mechanism of action of BD1063?
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A4: BD1063 is a potent and selective sigma-1 (σ1) receptor antagonist[4]. It has a significantly

higher affinity for the sigma-1 receptor compared to the sigma-2 receptor and other

neurotransmitter receptors. The sigma-1 receptor is an intracellular chaperone protein located

at the mitochondria-associated endoplasmic reticulum membrane[5]. Upon stimulation, it can

translocate to other parts of the cell to modulate various signaling pathways, including calcium

signaling[5]. As an antagonist, BD1063 blocks the actions of the sigma-1 receptor.

Quantitative Data Summary
The following table summarizes the key quantitative data for BD1063 dihydrochloride.

Property Value Source

Molecular Weight 346.13 g/mol

Purity ≥99%

Solubility in Water Up to 100 mM

Solubility in PBS (pH 7.2) 10 mg/mL [3]

Solubility in DMSO 16 mg/mL [3]

Kᵢ for Sigma-1 Receptor 9 nM [3][4]

Kᵢ for Sigma-2 Receptor 449 nM [3]

Experimental Protocols
Preparation of BD1063 Vehicle Solution for
Subcutaneous Injection
This protocol describes the preparation of a 1 mg/mL solution of BD1063 dihydrochloride in

isotonic saline.

Materials:

BD1063 dihydrochloride powder

Sterile isotonic saline (0.9% NaCl)
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Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of

BD1063 dihydrochloride powder.

Dissolution: Add the weighed BD1063 dihydrochloride to a sterile microcentrifuge tube.

Add Vehicle: Using a calibrated micropipette, add 1 mL of sterile isotonic saline to the

microcentrifuge tube.

Mixing: Vortex the tube until the powder is completely dissolved. The solution should be clear

and free of particulates.

Storage: Use the solution immediately or store appropriately as described in the FAQs.

Subcutaneous Injection Protocol in Mice
This protocol provides a general guideline for subcutaneous injection in mice. Always adhere to

institution-specific animal care and use guidelines.

Materials:

Prepared BD1063 solution

Sterile syringes (e.g., 1 mL)

Sterile needles of appropriate gauge (e.g., 25-27 gauge)[6]

Animal restraint device (as needed)

Procedure:
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Animal Restraint: Properly and gently restrain the mouse to minimize movement and

stress[6][7].

Injection Site Selection: The preferred site for subcutaneous injection is the loose skin over

the scruff of the neck or the flank[6][7]. Varying the injection site is recommended if repeated

injections are necessary[8].

Skin Tenting: Gently lift the skin at the chosen injection site to form a "tent"[6][7].

Needle Insertion: Insert the needle, with the bevel facing upwards, at the base of the skin

tent at a shallow angle[6][7].

Aspiration: Gently pull back on the plunger to ensure the needle is not in a blood vessel. If

blood appears in the syringe hub, withdraw the needle and select a new injection site with a

fresh needle and syringe[9].

Injection: Slowly and steadily inject the solution[6].

Needle Withdrawal: Smoothly withdraw the needle.

Post-injection: Gently apply pressure to the injection site with a sterile gauze pad for a few

seconds to prevent leakage[6]. Monitor the animal for any adverse reactions.
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Issue Possible Cause Recommended Solution

Precipitation in the solution

The concentration of BD1063

may be too high for the chosen

vehicle, or the temperature

may be too low.

Ensure the concentration is

within the solubility limits. If

using a vehicle other than

water or saline, gentle warming

or sonication may aid

dissolution[2]. Always check

for complete dissolution before

injection.

Leakage from the injection site

Improper injection technique,

such as the needle not being

fully inserted into the

subcutaneous space or

injecting too quickly.

Ensure a proper skin tent is

formed and the needle is

inserted at a shallow angle.

Inject the solution slowly and

steadily. Applying gentle

pressure after needle

withdrawal can also help[6].

Swelling or irritation at the

injection site

The solution may be non-

isotonic, have a non-neutral

pH, or the animal may have a

local reaction to the compound

or vehicle.

Use isotonic saline as the

vehicle to minimize irritation[8].

Ensure the pH of the final

solution is near neutral.

Monitor the site for 48 hours; if

swelling persists or worsens,

consult with a veterinarian[9].

Inconsistent behavioral effects

Inaccurate dosing due to

leakage, incorrect solution

concentration, or improper

injection leading to variable

absorption.

Review and refine the injection

technique to ensure consistent

administration. Verify the

calculations and preparation of

the dosing solution.
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Animal distress during injection
Improper restraint, dull needle,

or painful injection.

Ensure proper and gentle

restraint techniques. Use a

new, sterile needle for each

animal to ensure sharpness[8].

Injecting solutions at body

temperature can reduce

discomfort[8].

Visualizations
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Caption: Experimental workflow for BD1063 subcutaneous injection preparation and

administration.
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Caption: Simplified signaling pathway showing BD1063 antagonism of the Sigma-1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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